Cas no 1804050-84-7 (2-Fluoromethyl-6-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoromethyl-6-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1804050-84-7
• MF: C₇H₄F₄IN
• MW: 305.011447906494
• CID: 4802346
• Update Time: 2025-05-20

2-Fluoromethyl-6-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoromethyl-6-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F4IN/c8-3-5-1-4(7(9,10)11)2-6(12)13-5/h1-2H,3H2
• InChI Key： BQIFBKCEGRMMQP-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC(CF)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoromethyl-6-iodo-4-(trifluoromethyl)pyridine

Professional Introduction to 2-Fluoromethyl-6-iodo-4-(trifluoromethyl)pyridine (CAS No. 1804050-84-7)

2-Fluoromethyl-6-iodo-4-(trifluoromethyl)pyridine, with the CAS number 1804050-84-7, is a highly versatile intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are widely recognized for their significant role in the synthesis of biologically active molecules. The presence of multiple fluorine and iodine substituents makes it an attractive building block for further functionalization, enabling the development of novel compounds with enhanced pharmacological properties.

The structural features of 2-fluoromethyl-6-iodo-4-(trifluoromethyl)pyridine contribute to its unique reactivity and make it a valuable asset in synthetic chemistry. The fluoromethyl group introduces a polar characteristic, facilitating interactions with biological targets, while the iodo substituent at the 6-position provides a handle for further modifications via cross-coupling reactions. Additionally, the trifluoromethyl group enhances lipophilicity and metabolic stability, which are crucial factors in drug design. These attributes have positioned this compound as a key intermediate in the synthesis of small-molecule inhibitors and other therapeutic agents.

In recent years, there has been growing interest in halogenated pyridines due to their broad spectrum of biological activities. Researchers have leveraged the reactivity of these compounds to develop inhibitors targeting various disease pathways. For instance, studies have demonstrated the potential of 2-fluoromethyl-6-iodo-4-(trifluoromethyl)pyridine in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's ability to undergo palladium-catalyzed cross-coupling reactions has enabled the construction of complex molecular architectures, leading to the discovery of novel drug candidates.

The pharmaceutical industry has also explored the use of this compound in the development of agrochemicals. Halogenated pyridines are known to exhibit herbicidal and pesticidal properties, making them valuable in crop protection strategies. The introduction of fluorine and iodine substituents enhances the bioactivity and environmental stability of these compounds, ensuring their effectiveness in agricultural applications. Recent studies have highlighted the synthesis of fluorinated pyridine derivatives as potent candidates for next-generation agrochemicals, underscoring the importance of intermediates like 2-fluoromethyl-6-iodo-4-(trifluoromethyl)pyridine.

The synthetic utility of 2-fluoromethyl-6-iodo-4-(trifluoromethyl)pyridine extends beyond pharmaceuticals and agrochemicals. It has found applications in materials science, particularly in the development of organic electronic materials. The halogenated pyridines can serve as precursors for ligands used in catalysis, contributing to more efficient synthetic processes. Moreover, their electronic properties make them suitable for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The increasing demand for sustainable and high-performance materials has further driven research into halogenated pyridines like this compound.

The chemical synthesis of 2-fluoromethyl-6-iodo-4-(trifluoromethyl)pyridine involves multi-step processes that highlight its complexity and synthetic challenge. Typically, it is synthesized through a sequence of halogenation reactions followed by functional group interconversions. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to improve yields and purity. These methods align with contemporary trends toward greener and more efficient synthetic routes, ensuring that the production of this intermediate remains environmentally sustainable.

Ongoing research continues to uncover new applications and derivatives of 2-fluoromethyl-6-iodo-4-(trifluoromethyl)pyridine. Innovations in medicinal chemistry have led to the discovery of new therapeutic targets that can be addressed using halogenated pyridines as scaffolds. Additionally, advancements in computational chemistry have enabled virtual screening approaches to identify potential drug candidates more rapidly. These developments underscore the enduring relevance and potential of this compound in addressing global health challenges.

In conclusion, 2-fluoromethyl-6-iodo-4-(trifluoromethyl)pyridine (CAS No. 1804050-84-7) is a multifaceted intermediate with significant applications across multiple industries. Its structural features make it an invaluable tool for synthetic chemists working on pharmaceuticals, agrochemicals, and advanced materials. As research continues to evolve, this compound will undoubtedly play a crucial role in shaping future innovations in chemical biology and material science.